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Compound of Interest

Compound Name: BW1370U87

Cat. No.: B1668149 Get Quote

Despite extensive searches for the chemical identity of BW1370U87, a compound identified as

a reversible competitive monoamine oxidase-A (MAO-A) inhibitor, its specific chemical structure

is not available in the public domain. This designation likely represents an internal development

code for a pharmaceutical candidate, and its structural details have not been publicly disclosed.

While the functional activity of BW1370U87 as a MAO-A inhibitor is noted, the absence of its

chemical structure, including its IUPAC name, SMILES string, or any published synthesis

protocols, prevents a detailed analysis of its physicochemical properties, structure-activity

relationships, and metabolic pathways.

Monoamine oxidase-A is a well-established therapeutic target for the treatment of depression

and other central nervous system disorders. Inhibitors of this enzyme prevent the breakdown of

neurotransmitters like serotonin, norepinephrine, and dopamine, thereby increasing their levels

in the brain. The description of BW1370U87 as a "reversible" and "competitive" inhibitor

suggests a mechanism of action with a transient binding to the enzyme, which can offer safety

advantages over older, irreversible MAO inhibitors.

Without the foundational chemical structure, it is not possible to provide the requested in-depth

technical guide, including quantitative data tables, detailed experimental protocols for its

synthesis and evaluation, or diagrams of its interaction with signaling pathways. Such

information is contingent on the public disclosure of the compound's molecular architecture.

It is possible that the development of BW1370U87 was discontinued at an early stage, or that

the proprietary information regarding its structure remains confidential. Further information may
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only become available through future publications or patent applications from the originating

institution.

To cite this document: BenchChem. [The Chemical Structure of BW1370U87 Remains
Undisclosed in Publicly Available Data]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1668149#what-is-the-chemical-structure-of-
bw1370u87]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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